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1. Chemical Profile & Mechanism of Action Ammonium nonanoate (ammonium pelargonate) is a broad-

spectrum, non-selective contact herbicide derived from natural fatty acids found in various plants and

animals [1] [2]. It is classified as a "natural origin" substance and is OMRI Listed, making it approved for

use in organic production systems [1] [3] [4].

Its mechanism of action is purely contact-based. Upon application, it rapidly disrupts the plant cell

membranes and causes cellular desiccation and death [1] [5]. Being a contact herbicide, it does not

translocate to the root system and has no residual soil activity, breaking down typically within a few days

[1] [4] [5]. The following diagram illustrates its pathway from application to plant cell action.
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2. Summary of Application Rates and Efficacy

The tables below consolidate quantitative data on application rates from available product guides and

research publications.

Table 1: Commercial Product Application Guidelines (Based on 40% a.i. Concentrate) [3] [4]
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Application Scenario
Recommended Rate
per Gallon of Water

Estimated
Coverage (sq
ft)

Key Target Weeds & Notes

Standard/Broadcast
Spray

8 - 19 fl oz 500 - 1,000 sq ft General weed control for
grasses and broadleaf

weeds [3].

"Catch-All" Spot Spray 16 fl oz Varies with

infestation

A recommended mid-range

rate for general weed control
[4].

High-Performance
Burndown

19 fl oz Up to 1,000 sq ft For tougher weeds or longer
control (up to 4+ weeks) [3].

Table 2: Research-Based Application Rates for Specific Crops

Crop Context
Active Ingredient
(a.i.)
Concentration

Volume &
Frequency

Reported Efficacy & Key Findings

Pumpkin (Field
Study)

5% v/v (20 and 30
DAP*)

Applied at 20 and
30 days after

planting (DAP).

88-98% weed suppression;
Significantly higher yield and water use

efficiency vs. untreated control [6].

Organic
Vidalia Onion

4% to 10% v/v Applied with tine-

weeder cultivation.

Higher rates (8-10%) controlled specific

weeds but did not consistently protect
yields; no advantage over cultivation

alone was found [7].

General Weed
Populations

7.2 to 10.8 kg·ha⁻¹

a.i.

Tested at volumes

from 164 to 1308
L·ha⁻¹.

Efficacy is influenced by both

application rate and spray volume;
research is focused on pre-food crop

registration [7].

*DAP = Days After Planting

3. Detailed Experimental Application Protocol
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This protocol outlines a standardized method for applying ammonium nonanoate in a research setting,

based on the gathered data.

Objective: To evaluate the efficacy of ammonium nonanoate on post-emergent weed control under

controlled conditions.

Materials:

Ammonium nonanoate concentrate (e.g., 40% a.i.)

Calibrated sprayer (e.g., backpack, CO₂-pressurized with flat-fan nozzle)
Digital scale or graduated cylinders

Deionized water
Personal Protective Equipment (PPE): Gloves, protective eyewear, and long-sleeved clothing [1].

Methodology:

Solution Preparation: Prepare the spray solution on a v/v (volume/volume) basis. For example, to
achieve a 6% v/v a.i. solution from a 40% concentrate, add 150 ml of concentrate to 850 ml of
water (Total Volume: 1 L). Always shake the concentrate well before use [3].
Application: Apply the solution using a calibrated sprayer that ensures uniform and complete

coverage of all above-ground plant parts. The spray should wet the leaves until just before runoff.
Timing: Apply to actively growing, young weeds (typically 1-4 leaf stage) for maximum efficacy, as

established plants with extensive root systems are less controlled [8].
Environmental Conditions: Apply during periods of mild temperature and low wind to minimize drift

and potential rapid evaporation, which can reduce efficacy. The product works fastest in warm, sunny
weather but is effective in cooler climates [4].

Post-Application: Do not irrigate for at least 2 hours after application to allow the herbicide to dry
and become rainfast [4]. The restricted entry interval (REI) is typically 4-24 hours; check the specific

product label [3] [8].

Data Collection & Analysis:

Visual Assessment: Document weed control efficacy (on a scale of 0% [no effect] to 100%
[complete control]) at 1, 3, 7, and 14 days after treatment (DAT). Note the initial speed of burn (often

visible within hours).
Phytotoxicity: Record any symptoms of phytotoxicity on non-target plants if applicable.

Biomass Measurement: At the end of the trial (e.g., 21 DAT), harvest the above-ground biomass
from treated and control plots, dry, and weigh to determine the dry biomass reduction.

The workflow for this experimental protocol is summarized in the following diagram.
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4. Critical Considerations for Researchers

Spectrum of Control: Ammonium nonanoate is a non-selective herbicide; it will injure or kill any
green plant tissue it contacts, including crops and desirable vegetation [4] [8]. Use directed sprays or

shield applications in mixed plantings.
Limitations on Perennial Weeds: As a contact-only herbicide, it primarily burns down the top

growth. Perennial weeds with established root or rhizome systems often regrow, requiring repeated
applications [1] [8].

Lack of Soil Residual Activity: It provides no pre-emergent control of weed seeds. It only affects
emerged weeds at the time of application [4].
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Toxicity and Safety: It is considered non-toxic to birds and mammals and has a low risk of
groundwater contamination due to rapid biodegradation [1] [5]. However, it can be a moderate eye
and skin irritant upon direct contact, so appropriate PPE is mandatory [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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